N-(3,4-dimethylphenyl)-4-(4-ethoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide

• IUPAC Name: N-(3,4-dimethylphenyl)-4-(4-ethoxyphenyl)-6-methyl-2-oxo-3,4-dihydro-1H-pyrimidine-5-carboxamide
• InChI: InChI=1S/C22H25N3O3/c1-5-28-18-10-7-16(8-11-18)20-19(15(4)23-22(27)25-20)21(26)24-17-9-6-13(2)14(3)12-17/h6-12,20H,5H2,1-4H3,(H,24,26)(H2,23,25,27)
• InChI Key: DXMMLLVGGNFTTC-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2C(=C(NC(=O)N2)C)C(=O)NC3=CC(=C(C=C3)C)C
• Molecular Formula: C22H25N3O3
• Molecular Weight: 379.5 g/mol

Description

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include its molecular weight, density, boiling point, vapor pressure, and other related properties. For “N-(3,4-dimethylphenyl)-4-(4-ethoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide”, specific physical and chemical properties are not available in the retrieved resources.

Scientific Research Applications

Synthesis and Applications in Medicinal Chemistry

• Anti-Inflammatory and Analgesic Agents : A study on the synthesis of novel heterocyclic compounds derived from visnaginone and khellinone reported significant anti-inflammatory and analgesic activities. These compounds were found to inhibit cyclooxygenase-1/2 (COX-1/COX-2), showcasing their potential as therapeutic agents (Abu‐Hashem et al., 2020).

Heterocyclic Chemistry

• Thieno[3,2-d]pyrimidines and Related Systems : Research on the synthesis of novel pyrido[3′,2′:4,5]thieno[3,2‐d]pyrimidines and related fused systems highlighted the versatility of these compounds in constructing complex heterocycles. These compounds serve as synthons for further chemical explorations, demonstrating their utility in the development of new materials and pharmaceuticals (Bakhite et al., 2005).

Polymer Science

• Electrochromic Polyamides : A study on the synthesis of aromatic polyamides with pendant dimethoxy-substituted triphenylamine (TPA) units revealed their potential in electrochromic applications. These polymers exhibited strong UV-vis absorption bands and significant electrochromic properties, suggesting their application in smart windows and displays (Chang & Liou, 2008).

Antimicrobial Activity

• Synthesis and Antifungal Activity : Another study reported on the synthesis and antifungal activity of 6-aryl-3,4-dimethyl-N-phenyl-2-oxo-1,2,3,6-tetrahydropyrimidine-5-carboxamides against Candida albicans. These findings underscore the compound's potential as a framework for developing new antifungal agents (Zamaraeva et al., 2015).

Antidiabetic Activity

• In Vitro Antidiabetic Screening : Research involving the synthesis of dihydropyrimidine derivatives and their evaluation for in vitro antidiabetic activity highlighted their potential as therapeutic agents for diabetes management. The α-amylase inhibition assay was used to demonstrate their activity, indicating their role in controlling postprandial hyperglycemia (Lalpara et al., 2021).

Future Directions

The future directions for research on a compound often depend on its properties and potential applications. Without specific information on “N-(3,4-dimethylphenyl)-4-(4-ethoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide”, it’s difficult to predict future directions.